4-Chloro-6-methanesulfonylquinazoline: A Comprehensive Guide to Synthesis and Structural Elucidation
4-Chloro-6-methanesulfonylquinazoline: A Comprehensive Guide to Synthesis and Structural Elucidation
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Foreword: The Quinazoline Scaffold in Modern Drug Discovery
The quinazoline framework is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2] Derivatives of quinazoline are integral to numerous FDA-approved therapeutics, particularly as potent inhibitors of receptor tyrosine kinases (RTKs) like EGFR and VEGFR, which are critical targets in oncology.[1][3] The strategic functionalization of the quinazoline core allows for the fine-tuning of pharmacological activity. Among the most valuable intermediates for this purpose are 4-chloroquinazolines. The chlorine atom at the C4 position serves as an excellent leaving group, facilitating nucleophilic aromatic substitution reactions to introduce a diverse array of functionalities, most commonly substituted anilines.[1][4]
This guide focuses on a specific, highly functionalized intermediate: 4-Chloro-6-methanesulfonylquinazoline . The presence of the potent electron-withdrawing methanesulfonyl (SO₂Me) group at the C6 position significantly modulates the electronic properties of the quinazoline ring system, influencing its reactivity and potential biological interactions. A rigorous and unambiguous structural elucidation of this intermediate is not merely an academic exercise; it is a critical prerequisite for its successful application in drug discovery pipelines, ensuring the integrity and reproducibility of subsequent synthetic steps and biological assays.
This document provides a field-proven, in-depth approach to the synthesis, purification, and complete structural characterization of 4-Chloro-6-methanesulfonylquinazoline, grounded in the principles of analytical chemistry and spectroscopic analysis.
Part 1: Synthesis Pathway and Experimental Protocol
The synthesis of 4-chloroquinazolines typically involves a two-step process: the formation of a quinazolin-4(3H)-one intermediate, followed by chlorination. This approach ensures high yields and purity. The rationale for this pathway is the robust and well-documented nature of the cyclization to form the quinazolinone, followed by a standard chlorination reaction that is highly effective for this class of heterocycles.
Proposed Synthetic Route
The logical synthetic pathway commences with 2-amino-5-(methylsulfonyl)benzoic acid, which contains the requisite functionalities for building the quinazoline core.
Caption: Synthetic workflow for 4-Chloro-6-methanesulfonylquinazoline.
Experimental Protocol: Synthesis
Step 1: Synthesis of 6-(Methylsulfonyl)quinazolin-4(3H)-one
-
Rationale: This step involves the cyclocondensation of an anthranilic acid derivative with formamide. Formamide serves as both the reagent, providing the C2 carbon, and the solvent.
-
Procedure:
-
To a round-bottom flask equipped with a reflux condenser, add 2-amino-5-(methylsulfonyl)benzoic acid (1.0 eq).
-
Add formamide (10-15 volumes).
-
Heat the mixture to 180-190 °C and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
-
Cool the reaction mixture to room temperature. A precipitate will form.
-
Add water to the flask and stir for 30 minutes to break up the solid.
-
Collect the solid by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol.
-
Dry the solid under vacuum to yield 6-(Methylsulfonyl)quinazolin-4(3H)-one. The product is typically of sufficient purity for the next step.
-
Step 2: Synthesis of 4-Chloro-6-methanesulfonylquinazoline
-
Rationale: The hydroxyl group of the quinazolinone tautomer is converted to a chloro group using a strong chlorinating agent like phosphorus oxychloride (POCl₃). A catalytic amount of a tertiary amine like N,N-dimethylaniline is often added to facilitate the reaction.
-
Procedure:
-
In a fume hood, charge a round-bottom flask equipped with a reflux condenser and a gas trap with 6-(Methylsulfonyl)quinazolin-4(3H)-one (1.0 eq).
-
Carefully add phosphorus oxychloride (POCl₃) (5-10 volumes).
-
Add a catalytic amount of N,N-dimethylaniline (0.1 eq).
-
Heat the mixture to reflux (approx. 105-110 °C) for 3-5 hours. Monitor the reaction by TLC until the starting material is consumed.
-
Cool the reaction mixture to room temperature.
-
Slowly and carefully quench the excess POCl₃ by pouring the reaction mixture onto crushed ice with vigorous stirring. Caution: This is a highly exothermic reaction.
-
A precipitate will form. Adjust the pH to ~7-8 with a saturated sodium bicarbonate solution.
-
Stir the slurry for 1 hour.
-
Collect the solid product by vacuum filtration.
-
Wash the solid extensively with cold water until the filtrate is neutral.
-
Dry the crude product under vacuum. Recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) may be performed for further purification.
-
Part 2: Comprehensive Structural Elucidation Workflow
A multi-technique analytical approach is non-negotiable for the unambiguous confirmation of the chemical structure and the assessment of purity. Each technique provides a unique and complementary piece of the structural puzzle.
Caption: Integrated workflow for the characterization of the title compound.
Mass Spectrometry (MS)
-
Causality & Objective: Mass spectrometry is the primary technique for determining the molecular weight of the synthesized compound. For halogenated compounds, it provides a definitive signature through isotopic distribution patterns, confirming the presence of the chlorine atom.[5][6]
-
Protocol:
-
Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).
-
Infuse the solution into an Electrospray Ionization (ESI) source in positive ion mode.
-
Acquire the full scan mass spectrum over a range of m/z 100-500.
-
Perform a high-resolution mass spectrometry (HRMS) analysis to determine the exact mass.
-
-
Expected Data & Interpretation:
-
Molecular Ion Peak: The key signature is the presence of two peaks for the molecular ion [M+H]⁺: one at m/z 245.0 (for the ³⁵Cl isotope) and another at m/z 247.0 (for the ³⁷Cl isotope).
-
Isotopic Ratio: The relative intensity of the [M+H]⁺ peak at m/z 245.0 to the [M+2+H]⁺ peak at m/z 247.0 should be approximately 3:1, which is the natural abundance ratio of ³⁵Cl to ³⁷Cl.[7] This observation is a self-validating confirmation of a single chlorine atom in the structure.
-
HRMS: The exact mass should correspond to the calculated value for the molecular formula C₉H₈ClN₂O₂S.
-
| Parameter | Theoretical Value | Expected Experimental Value |
| Molecular Formula | C₉H₇ClN₂O₂S | - |
| Molecular Weight | 242.69 g/mol | - |
| [M+H]⁺ (³⁵Cl) | 243.0022 | Matches within ± 5 ppm |
| [M+H]⁺ (³⁷Cl) | 244.9993 | Matches within ± 5 ppm |
| Isotopic Ratio (M:M+2) | ~3:1 | ~3:1 |
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
Causality & Objective: NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. ¹H NMR confirms the number and connectivity of protons, while ¹³C NMR confirms the number of unique carbon atoms.[8][9]
-
Protocol:
-
Dissolve ~5-10 mg of the pure sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).
-
Add a small amount of Tetramethylsilane (TMS) as an internal standard (0 ppm).
-
Acquire ¹H NMR and ¹³C NMR spectra on a 300 MHz or higher field spectrometer.
-
-
Expected Data & Interpretation:
¹H NMR:
-
The spectrum will show signals for three distinct aromatic protons and one methyl group.
-
The aromatic protons will be significantly downfield due to the electron-withdrawing nature of the quinazoline ring, the chloro group, and the sulfonyl group.
-
H-2: A singlet around 9.0 ppm.
-
H-5, H-7, H-8: These protons will exhibit a complex splitting pattern (doublets and doublet of doublets) in the range of 8.0-8.8 ppm. The specific coupling constants (J-values) will confirm their positions relative to each other.
-
-SO₂CH₃: A sharp singlet integrating to 3 protons, typically around 3.3-3.5 ppm.
-
| Proton Assignment | Expected δ (ppm) | Multiplicity | Integration |
| H-2 | ~9.0 | Singlet (s) | 1H |
| H-5 | ~8.7 | Doublet (d) | 1H |
| H-7 | ~8.4 | Doublet of Doublets (dd) | 1H |
| H-8 | ~8.1 | Doublet (d) | 1H |
| -SO₂CH₃ | ~3.4 | Singlet (s) | 3H |
| Carbon Assignment | Expected δ (ppm) |
| C2 | ~155 |
| C4 | ~162 |
| C4a | ~123 |
| C5 | ~128 |
| C6 | ~140 |
| C7 | ~130 |
| C8 | ~125 |
| C8a | ~152 |
| -SO₂CH₃ | ~45 |
Fourier-Transform Infrared (FT-IR) Spectroscopy
-
Causality & Objective: FT-IR spectroscopy is used to identify the presence of key functional groups based on their characteristic vibrational frequencies.
-
Protocol:
-
Prepare a KBr pellet containing a small amount of the sample or use an Attenuated Total Reflectance (ATR) accessory.
-
Record the spectrum from 4000 to 400 cm⁻¹.
-
-
Expected Data & Interpretation: The spectrum serves as a fingerprint and confirms the presence of the core structural motifs.
| Functional Group | Vibrational Mode | Expected Wavenumber (cm⁻¹) |
| Aromatic C-H | Stretch | 3100-3000 |
| C=N / C=C | Ring Stretch | 1610-1500 |
| S=O (Sulfone) | Asymmetric Stretch | 1350-1300 |
| S=O (Sulfone) | Symmetric Stretch | 1160-1120 |
| C-Cl | Stretch | 800-600 |
Elemental Analysis
-
Causality & Objective: This is a quantitative technique that determines the mass percentages of carbon, hydrogen, nitrogen, and sulfur in the pure compound. It provides an empirical validation of the molecular formula derived from mass spectrometry.
-
Protocol:
-
Submit a highly pure, dry sample (~2-3 mg) to an analytical laboratory for CHNS analysis.
-
-
Expected Data & Interpretation: The experimentally determined percentages should be within ±0.4% of the theoretically calculated values for the molecular formula C₉H₇ClN₂O₂S.
| Element | Theoretical % | Acceptable Range |
| Carbon (C) | 44.54 | 44.14 - 44.94 |
| Hydrogen (H) | 2.91 | 2.51 - 3.31 |
| Nitrogen (N) | 11.54 | 11.14 - 11.94 |
| Sulfur (S) | 13.21 | 12.81 - 13.61 |
High-Performance Liquid Chromatography (HPLC)
-
Causality & Objective: HPLC is the gold standard for assessing the purity of a synthesized compound. It separates the target compound from any unreacted starting materials, byproducts, or impurities.
-
Protocol:
-
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
-
Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.
-
Flow Rate: 1.0 mL/min.
-
Detection: UV detector at 254 nm and 280 nm.
-
Injection Volume: 10 µL of a ~0.1 mg/mL solution.
-
-
Expected Data & Interpretation: A pure sample should exhibit a single, sharp, and symmetrical peak in the chromatogram. Purity is typically reported as the area percentage of the main peak, which should be >98% for use in further applications.
Part 3: Data Synthesis and Final Confirmation
The structural elucidation of 4-Chloro-6-methanesulfonylquinazoline is confirmed not by a single piece of data, but by the congruent and self-validating evidence from all analytical techniques employed.
-
Mass Spectrometry establishes the correct molecular weight and confirms the presence of one chlorine atom.
-
¹H and ¹³C NMR build the complete C-H framework, confirming the substitution pattern and the presence of all expected protons and carbons.
-
FT-IR Spectroscopy verifies the existence of the key functional groups (sulfonyl, aromatic C=N, C-Cl).
-
Elemental Analysis provides quantitative proof of the molecular formula.
-
HPLC confirms the high purity of the analyzed sample.
When the data from each of these independent analyses align with the theoretical predictions for the proposed structure, the identity of 4-Chloro-6-methanesulfonylquinazoline can be considered unequivocally confirmed. This rigorous characterization ensures that the material is suitable for its intended use in high-stakes research and development environments.
References
-
Kaur, R., Chaudhary, S., Kumar, K., Gupta, M. K., & Rawal, R. K. (2021). Quinazoline derivatives as anticancer agents: A comprehensive review. European Journal of Medicinal Chemistry, 220, 113473. [Link]
-
Do, T. H. Q., Nguyen, T. T. L., Tran, T. D., Nguyen, T. P., & Le, T. H. (2021). Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. Molbank, 2021(3), M1263. [Link]
-
PubChem. (n.d.). 4-Chloro-6-iodoquinazoline. National Center for Biotechnology Information. Retrieved February 8, 2024, from [Link]
-
Al-Suwaidan, I. A., Abdel-Aziz, H. A., & Al-Obaid, A. M. (2013). Quinazoline derivatives: synthesis and bioactivities. Chemistry Central Journal, 7(1), 97. [Link]
-
Chemguide. (n.d.). The M+2 peak in mass spectra. Retrieved February 8, 2024, from [Link]
- Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
-
Tiwari, R. K., Singh, D., Singh, J., & Abha, M. (2018). Quinazoline and Quinazolinone as Privileged Scaffolds in Cancer Drug Discovery. Anti-Cancer Agents in Medicinal Chemistry, 18(1), 25–43. [Link]
- Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.
-
Hennessy, E. J., & Buchwald, S. L. (2003). A General and Mild Copper-Catalyzed Synthesis of Alkyl- and Arylsulfonamides. Organic Letters, 5(5), 719–722. [Link]
-
LibreTexts Chemistry. (2023). Organic Compounds Containing Halogen Atoms. Retrieved February 8, 2024, from [Link]
-
Asif, M. (2014). A review on diverse quinazoline based biologically active compounds. Journal of Chemical and Pharmaceutical Research, 6(1), 126-143. [Link]
- Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).
Sources
- 1. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Identification of the structural features of quinazoline derivatives as EGFR inhibitors using 3D-QSAR modeling, molecular docking, molecular dynamics simulations and free energy calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry | MDPI [mdpi.com]
- 5. chem.libretexts.org [chem.libretexts.org]
- 6. tutorchase.com [tutorchase.com]
- 7. chemguide.co.uk [chemguide.co.uk]
- 8. orientjchem.org [orientjchem.org]
- 9. Synthesis, biological evaluation, and computational studies of some novel quinazoline derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
